N-[2-(benzyloxy)-3-ethoxybenzyl]-4-(4-morpholinyl)aniline

• IUPAC Name: N-[(3-ethoxy-2-phenylmethoxyphenyl)methyl]-4-morpholin-4-ylaniline
• InChI: InChI=1S/C26H30N2O3/c1-2-30-25-10-6-9-22(26(25)31-20-21-7-4-3-5-8-21)19-27-23-11-13-24(14-12-23)28-15-17-29-18-16-28/h3-14,27H,2,15-20H2,1H3
• InChI Key: MIECRQMSXDHKLK-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=CC(=C1OCC2=CC=CC=C2)CNC3=CC=C(C=C3)N4CCOCC4
• Molecular Formula: C26H30N2O3
• Molecular Weight: 418.5 g/mol

Description

N-[2-(benzyloxy)-3-ethoxybenzyl]-4-(4-morpholinyl)aniline is a chemical compound that has been widely used in scientific research for its potential therapeutic properties. This compound belongs to the class of anilines and is commonly referred to as BEBA.

Mechanism of Action

The mechanism of action of BEBA is not fully understood, but it is believed to involve the inhibition of certain enzymes and signaling pathways that are involved in cancer cell growth and proliferation. BEBA has also been shown to induce apoptosis, or programmed cell death, in cancer cells.
Biochemical and Physiological Effects:
BEBA has been shown to have several biochemical and physiological effects, including the inhibition of cell proliferation, the induction of apoptosis, and the modulation of various signaling pathways. It has also been shown to have anti-inflammatory and anti-oxidant effects, which may contribute to its potential therapeutic properties.

Advantages and Limitations for Lab Experiments

One of the main advantages of using BEBA in lab experiments is its potent anti-cancer activity, which makes it a valuable tool for studying cancer biology and developing new cancer therapies. However, BEBA is a complex compound that requires specialized equipment and expertise to synthesize and handle, which may limit its use in some labs.

Future Directions

There are several future directions for research on BEBA, including:
1. Further studies to elucidate the mechanism of action of BEBA and its potential therapeutic targets.
2. Development of new drugs based on the structure of BEBA for the treatment of cancer and other diseases.
3. Investigation of the pharmacokinetics and pharmacodynamics of BEBA in animal models and humans.
4. Exploration of the potential use of BEBA in combination with other drugs for enhanced therapeutic effects.
5. Development of new synthetic methods for the production of BEBA and related compounds.
In conclusion, N-[2-(benzyloxy)-3-ethoxybenzyl]-4-(4-morpholinyl)aniline is a promising compound for scientific research due to its potent anti-cancer activity and potential therapeutic properties. Further research is needed to fully understand its mechanism of action and explore its potential use in the development of new drugs.

Scientific Research Applications

BEBA has been studied extensively for its potential therapeutic properties. It has been found to exhibit potent anti-cancer activity against various types of cancer cells, including breast, lung, and prostate cancer cells. BEBA has also been shown to have anti-inflammatory, anti-oxidant, and anti-microbial properties, making it a promising candidate for the development of new drugs.